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Compound of Interest

Compound Name: 1-Bromo-1,1-dichloroacetone

Cat. No.: B129596 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Bromo-1,1-dichloroacetone, also known as 1-bromo-1,1-dichloro-2-propanone, is a

halogenated ketone. It belongs to a class of compounds that are of interest in organic synthesis

and are also recognized as disinfection byproducts (DBPs) in drinking water. This guide

provides a comprehensive overview of its chemical identity, properties, probable synthesis, and

safety considerations. Given the limited availability of specific experimental data for this

compound, information from closely related analogs is included for comparative purposes.

Chemical Identifiers and Properties
1-Bromo-1,1-dichloroacetone is identified by the CAS number 1751-16-2.[1][2] Its chemical

structure and key identifiers are summarized in the tables below.

Table 1: Chemical Identifiers for 1-Bromo-1,1-
dichloroacetone

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b129596?utm_src=pdf-interest
https://www.benchchem.com/product/b129596?utm_src=pdf-body
https://www.benchchem.com/product/b129596?utm_src=pdf-body
https://www.scbt.com/p/1-bromo-1-1-dichloro-2-propanone-1751-16-2
https://www.lgcstandards.com/ES/en/p/TRC-B683420
https://www.benchchem.com/product/b129596?utm_src=pdf-body
https://www.benchchem.com/product/b129596?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

CAS Number 1751-16-2

IUPAC Name 1-bromo-1,1-dichloropropan-2-one[2]

Molecular Formula C₃H₃BrCl₂O[1]

Molecular Weight 205.87 g/mol [1]

Canonical SMILES CC(=O)C(Cl)(Cl)Br[2]

InChI InChI=1S/C3H3BrCl2O/c1-2(7)3(4,5)6/h1H3[2]

InChIKey Not available

Table 2: Comparative Physicochemical Properties
Specific experimental physical properties for 1-Bromo-1,1-dichloroacetone are not readily

available in the literature. The following table presents data for related halogenated acetones to

provide an estimation of its characteristics.

Property 1,1-Dichloroacetone Bromoacetone

CAS Number 513-88-2[3][4] 598-31-2[5]

Molecular Formula C₃H₄Cl₂O[4] C₃H₅BrO[5]

Molecular Weight 126.97 g/mol [4] 136.98 g/mol [6]

Boiling Point 117-118 °C[7] 137 °C[5]

Melting Point -94.8 °C[3] -36.5 °C[5]

Density 1.327 g/mL at 25 °C[7] 1.634 g/cm³[5]

Appearance Not available
Colorless liquid, turns violet on

standing[6]

Probable Synthesis Methodology
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A specific, detailed experimental protocol for the synthesis of 1-Bromo-1,1-dichloroacetone is

not well-documented in publicly available literature. However, a probable synthetic route can be

inferred from the general methods for the halogenation of ketones. The synthesis would likely

involve the sequential halogenation of acetone, first through chlorination to form a

dichloroacetone intermediate, followed by bromination. The direct halogenation of acetone is

known to be challenging to control and often results in a mixture of mono-, di-, and tri-

halogenated products.

Proposed Experimental Workflow
The following diagram illustrates a logical workflow for the synthesis of 1-Bromo-1,1-
dichloroacetone. This is a generalized protocol based on established methods for acetone

halogenation.
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Probable Synthesis Workflow for 1-Bromo-1,1-dichloroacetone

Preparation

Reaction

Work-up & Purification

Analysis

Start: Acetone

Step 1: Dichlorination
- React Acetone with Chlorinating Agent

- Acid Catalyst
- Controlled Temperature

Reagents:
- Chlorinating Agent (e.g., SO₂Cl₂)

- Brominating Agent (e.g., Br₂)
- Acid Catalyst (e.g., HCl)

Step 2: Bromination
- React 1,1-dichloroacetone with Brominating Agent

- Acid Catalyst

Quenching:
- Neutralize with a weak base (e.g., NaHCO₃ solution)

Extraction:
- Extract with an organic solvent (e.g., Dichloromethane)

Drying:
- Dry organic layer over anhydrous MgSO₄

Purification:
- Fractional distillation under reduced pressure

Characterization:
- GC-MS

- NMR Spectroscopy

End Product:
1-Bromo-1,1-dichloroacetone

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 1-Bromo-1,1-dichloroacetone.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b129596?utm_src=pdf-body-img
https://www.benchchem.com/product/b129596?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety and Handling
Specific toxicological data for 1-Bromo-1,1-dichloroacetone, such as LD50 values, are not

readily available. However, based on the data for structurally similar compounds like

bromoacetone and dichloroacetone, it should be handled as a hazardous substance.

Bromoacetone is a known lachrymator and is very toxic by inhalation.[6] Contact with the liquid

can cause painful burns.[6] 1,1-Dichloroacetone is also classified as a hazardous material.

Recommended Safety Protocol
The following diagram outlines a recommended safety protocol for handling 1-Bromo-1,1-
dichloroacetone in a laboratory setting.
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Safety and Handling Protocol for 1-Bromo-1,1-dichloroacetone

Personal Protective Equipment (PPE)

Handling Procedures

First Aid Measures

Storage and Disposal

- Chemical resistant gloves (Nitrile or Neoprene)
- Safety goggles and face shield

- Lab coat
- Respiratory protection (use in a fume hood)

 - Work in a well-ventilated chemical fume hood.
- Avoid inhalation of vapors.

- Avoid contact with skin and eyes.
- Ground all equipment to prevent static discharge.

Skin Contact:
- Immediately flush with plenty of water for at least 15 minutes.

- Remove contaminated clothing.
- Seek medical attention.

Eye Contact:
- Immediately flush with plenty of water for at least 15 minutes.

- Seek immediate medical attention.

Inhalation:
- Move to fresh air.

- If not breathing, give artificial respiration.
- Seek immediate medical attention.

Ingestion:
- Do NOT induce vomiting.
- Rinse mouth with water.

- Seek immediate medical attention.

Storage:
- Store in a tightly sealed container in a cool, dry, and well-ventilated area.

- Keep away from incompatible materials (e.g., strong oxidizing agents, bases).

Disposal:
- Dispose of in accordance with local, state, and federal regulations for hazardous waste.

Click to download full resolution via product page

Caption: Recommended safety and handling procedures for 1-Bromo-1,1-dichloroacetone.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b129596?utm_src=pdf-body-img
https://www.benchchem.com/product/b129596?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Formation as a Disinfection Byproduct
Halogenated acetones, including brominated and chlorinated species, are known to form as

disinfection byproducts (DBPs) during water treatment processes that use chlorine-based

disinfectants. The formation of these compounds is influenced by the presence of natural

organic matter (NOM) and bromide ions in the source water.[8] Increasing bromide

concentrations in raw water can lead to a shift towards the formation of more brominated DBP

species during chlorination.[8] The general mechanism involves the reaction of chlorine with

bromide to form hypobromous acid, which is a more powerful brominating agent than

hypochlorous acid is a chlorinating agent. These reactive bromine species then react with

organic precursors in the water to form brominated DBPs.

Conclusion
1-Bromo-1,1-dichloroacetone is a halogenated ketone with limited currently available specific

data. Its identity is confirmed with a CAS number and various chemical identifiers. While

detailed experimental protocols and physicochemical properties are yet to be fully documented,

its synthesis can be logically deduced from established halogenation reactions of acetone. Due

to its structural similarity to other toxic halogenated ketones, it must be handled with stringent

safety precautions. Its presence as a potential disinfection byproduct highlights the importance

of understanding the formation of halogenated organic compounds in water treatment. Further

research is needed to fully characterize the properties, reactivity, and toxicological profile of this

compound to support its potential applications in research and to better understand its

environmental impact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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